2-(Methylthio)ethanol
2-(Methylthio)ethanol
The transient absorption spectrum formed on reaction of H atoms and OH radicals with an aqueous solution of 2-(methylthio)ethanol was studied.
2-methylthioethanol is a primary alcohol that is the S-methyl derivative of mercaptoethanol. It is found as a volatile component in Cucumis melo Var. cantalupensis. It has a role as a xenobiotic metabolite and a plant metabolite. It is an aliphatic sulfide and a primary alcohol. It derives from a mercaptoethanol.
2-Methylthio-ethanol, also known as S-methylmercaptoethanol, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. 2-Methylthio-ethanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Methylthio-ethanol has been primarily detected in feces. Within the cell, 2-methylthio-ethanol is primarily located in the cytoplasm. 2-Methylthio-ethanol exists in all eukaryotes, ranging from yeast to humans. 2-Methylthio-ethanol can be biosynthesized from mercaptoethanol. 2-Methylthio-ethanol has a meaty and sulfurous taste.
2-methylthioethanol is a primary alcohol that is the S-methyl derivative of mercaptoethanol. It is found as a volatile component in Cucumis melo Var. cantalupensis. It has a role as a xenobiotic metabolite and a plant metabolite. It is an aliphatic sulfide and a primary alcohol. It derives from a mercaptoethanol.
2-Methylthio-ethanol, also known as S-methylmercaptoethanol, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. 2-Methylthio-ethanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Methylthio-ethanol has been primarily detected in feces. Within the cell, 2-methylthio-ethanol is primarily located in the cytoplasm. 2-Methylthio-ethanol exists in all eukaryotes, ranging from yeast to humans. 2-Methylthio-ethanol can be biosynthesized from mercaptoethanol. 2-Methylthio-ethanol has a meaty and sulfurous taste.
Brand Name:
Vulcanchem
CAS No.:
5271-38-5
VCID:
VC20816345
InChI:
InChI=1S/C3H8OS/c1-5-3-2-4/h4H,2-3H2,1H3
SMILES:
CSCCO
Molecular Formula:
C3H8OS
Molecular Weight:
92.16 g/mol
2-(Methylthio)ethanol
CAS No.: 5271-38-5
Cat. No.: VC20816345
Molecular Formula: C3H8OS
Molecular Weight: 92.16 g/mol
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| Description | The transient absorption spectrum formed on reaction of H atoms and OH radicals with an aqueous solution of 2-(methylthio)ethanol was studied. 2-methylthioethanol is a primary alcohol that is the S-methyl derivative of mercaptoethanol. It is found as a volatile component in Cucumis melo Var. cantalupensis. It has a role as a xenobiotic metabolite and a plant metabolite. It is an aliphatic sulfide and a primary alcohol. It derives from a mercaptoethanol. 2-Methylthio-ethanol, also known as S-methylmercaptoethanol, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. 2-Methylthio-ethanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Methylthio-ethanol has been primarily detected in feces. Within the cell, 2-methylthio-ethanol is primarily located in the cytoplasm. 2-Methylthio-ethanol exists in all eukaryotes, ranging from yeast to humans. 2-Methylthio-ethanol can be biosynthesized from mercaptoethanol. 2-Methylthio-ethanol has a meaty and sulfurous taste. |
|---|---|
| CAS No. | 5271-38-5 |
| Molecular Formula | C3H8OS |
| Molecular Weight | 92.16 g/mol |
| IUPAC Name | 2-methylsulfanylethanol |
| Standard InChI | InChI=1S/C3H8OS/c1-5-3-2-4/h4H,2-3H2,1H3 |
| Standard InChI Key | WBBPRCNXBQTYLF-UHFFFAOYSA-N |
| SMILES | CSCCO |
| Canonical SMILES | CSCCO |
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